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Introduction

The establishment and maintenance of three-dimensional (3D) organoid cultures have
revolutionized disease modeling and drug discovery. A critical step in many organoid protocols
is the use of the ROCK (Rho-associated coiled-coil containing protein kinase) inhibitor, Y-
27632. This small molecule significantly enhances cell survival, particularly during enzymatic
dissociation and single-cell passaging, by preventing anoikis or dissociation-induced apoptosis.
[11[2][3][4][5] This document provides detailed application notes and protocols for the optimal
use of Y-27632 in various organoid culture systems.

Mechanism of Action

Y-27632 is a selective, ATP-competitive inhibitor of ROCK1 (p160ROCK) and ROCK2.[4][6]
The ROCK signaling pathway plays a crucial role in regulating the actin cytoskeleton, cell
adhesion, and contraction.[6] Upon dissociation from the extracellular matrix (ECM), epithelial
cells often undergo apoptosis, a process mediated by the activation of the RhoA/ROCK
pathway.[2] Y-27632 inhibits this pathway, thereby reducing actomyosin contractility and
preventing the apoptotic cascade, which is essential for the successful establishment and
propagation of organoid cultures from single cells or small cell aggregates.[1][2][6]
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Caption: ROCK signaling pathway and the inhibitory action of Y-27632.

Quantitative Data: Recommended Y-27632
Concentrations

The optimal concentration of Y-27632 can vary depending on the organoid type and specific
experimental conditions. Below is a summary of commonly used concentrations reported in the
literature.
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Organoid Type

Recommended
Concentration (pM)

Key Considerations

General/Unspecified

10

Often used for the first 2-3
days post-thawing or

passaging.

Intestinal

10

Used during primary culture
establishment and passaging.
[71E81[e][10]

Liver

10

Recommended for isolation
and when seeding single cells.
[12][12][13]

Kidney

5 UM has been used for
routine passaging, while 10 uM
is also common.[14][15][16]

Pancreatic

Used during the initial days of
differentiation and for

passaging.[17]

Retinal

20

Higher concentration often
used during the initial stages of
differentiation.[18][19]

Salivary Gland

10

Enhances viability and

spheroid formation.[1][5]

Prostate

10

Increases cloning efficiency
and suppresses dissociation-

induced apoptosis.[2]

Experimental Protocols
Preparation of Y-27632 Stock Solution

Materials:

e Y-27632 dihydrochloride powder
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» Sterile, nuclease-free water or dimethyl sulfoxide (DMSO)
o Sterile microcentrifuge tubes
Protocol:

o To prepare a 10 mM stock solution, dissolve 10 mg of Y-27632 (molecular weight will vary
slightly by salt form, adjust accordingly) in the appropriate volume of sterile water or DMSO.
For example, for a molecular weight of 320.26 g/mol , dissolve 10 mg in 3.12 mL of solvent.

e Mix thoroughly by vortexing or pipetting until the powder is completely dissolved.

 Aliquot the stock solution into smaller, working volumes (e.g., 50-100 pL) in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[14][17]

» Store the aliquots at -20°C for up to one year. Once thawed, an aliquot can be stored at 4°C
for up to two weeks.[14]
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Caption: Workflow for preparing Y-27632 stock solution.

General Protocol for Y-27632 Application in Organoid
Culture

This protocol outlines the general steps for using Y-27632 during organoid passaging or
thawing.

Materials:
o Complete organoid culture medium

e 10 mM Y-27632 stock solution
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e Organoid culture plates
o Extracellular matrix (e.g., Matrigel)
Protocol:

Thaw the 10 mM Y-27632 stock solution on ice.

e Prepare the complete organoid culture medium.

e Immediately before use, dilute the Y-27632 stock solution into the culture medium to the
desired final concentration (typically 10 uM). For a 10 uM final concentration, add 1 pL of the
10 mM stock solution per 1 mL of medium.

 After dissociating and resuspending the organoids in the extracellular matrix and plating the
domes, add the Y-27632-supplemented medium to the wells.[7]

o Culture the organoids in the presence of Y-27632 for the initial 2-3 days.

 After this initial period, perform a medium change with fresh complete medium that does not
contain Y-27632 for subsequent feedings, unless specified otherwise by a particular protocol.

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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